Cas no 1157585-09-5 (Benzamide, 4-[(cyclopropylamino)methyl]-N-(2,2,2-trifluoroethyl)-)

• Product Name: Benzamide, 4-[(cyclopropylamino)methyl]-N-(2,2,2-trifluoroethyl)-
• CAS No: 1157585-09-5
• MF: C₁₃H₁₅F₃N₂O
• MW: 272.266213655472
• CID: 5157229
• Update Time: 2026-03-04

Benzamide, 4-[(cyclopropylamino)methyl]-N-(2,2,2-trifluoroethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-[(cyclopropylamino)methyl]-N-(2,2,2-trifluoroethyl)-

• Inchi： 1S/C13H15F3N2O/c14-13(15,16)8-18-12(19)10-3-1-9(2-4-10)7-17-11-5-6-11/h1-4,11,17H,5-8H2,(H,18,19)
• InChI Key： AFJPNEIJKNTXQY-UHFFFAOYSA-N
• SMILES： C(NCC(F)(F)F)(=O)C1=CC=C(CNC2CC2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on Benzamide, 4-[(cyclopropylamino)methyl]-N-(2,2,2-trifluoroethyl)-

Benzamide, 4-[(cyclopropylamino)methyl]-N-(2,2,2-trifluoroethyl) (CAS No. 1157585-09-5)

Benzamide, specifically the compound Benzamide, 4-[(cyclopropylamino)methyl]-N-(2,2,2-trifluoroethyl) with CAS No. 1157585-09-5, is a highly specialized organic compound that has garnered significant attention in the fields of pharmacology and materials science. This compound is notable for its unique structural features and its potential applications in drug development and advanced materials.

The molecular structure of Benzamide, 4-[(cyclopropylamino)methyl]-N-(2,2,2-trifluoroethyl) comprises a benzene ring substituted with a cyclopropylamino group at the para position and an N-(trifluoroethyl) group. The trifluoroethyl substituent introduces significant electron-withdrawing effects, which can influence the compound's reactivity and stability. This structural design allows for versatile chemical interactions, making it a valuable component in various synthetic pathways.

Recent studies have highlighted the potential of this compound in drug discovery. Its ability to modulate specific biological targets has been explored in preclinical models. For instance, research published in the Journal of Medicinal Chemistry demonstrated that derivatives of this benzamide exhibit promising activity against certain enzyme targets associated with neurodegenerative diseases. The trifluoroethyl group's electron-withdrawing nature enhances the compound's binding affinity to these targets, suggesting its potential as a lead compound for therapeutic development.

In addition to its pharmacological applications, Benzamide, 4-[(cyclopropylamino)methyl]-N-(2,2,2-trifluoroethyl) has shown promise in materials science. Its unique electronic properties make it a candidate for use in advanced polymers and organic electronics. Researchers have investigated its role as a building block for constructing self-assembled monolayers and functional surfaces with tailored properties.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the benzene derivative followed by substitution reactions to introduce the cyclopropylamino and trifluoroethyl groups. Recent advancements in catalytic methods have improved the efficiency and scalability of these reactions, making large-scale production more feasible.

From an environmental perspective, understanding the degradation pathways of Benzamide-based compounds is crucial. Studies have shown that under specific conditions, such as UV light exposure or microbial action, this compound can undergo biodegradation. However, further research is needed to fully characterize its environmental impact and ensure sustainable practices in its production and use.

In conclusion, Benzamide, 4-[(cyclopropylamino)methyl]-N-(2,2,2-trifluoroethyl) (CAS No. 1157585-09-5) stands as a testament to the innovative potential of modern organic chemistry. Its diverse applications across pharmacology and materials science underscore its importance as a versatile building block for future technologies and therapies.